Cas no 856869-57-3 (Mono-7-carboxyheptyl Phthalate)

• Product name: Mono-7-carboxyheptyl Phthalate
• CAS No: 856869-57-3
• MF: C₁₆H₂₀O₆
• MW: 308.326405525208
• CID: 1057943
• PubChem ID: 60208234

Mono-7-carboxyheptyl Phthalate Chemical and Physical Properties

Names and Identifiers

• Mono(7-carboxyheptyl) phthalate (MCHpP)
• Mono-7-carboxyheptyl Phthalate
• 1-(7-Carboxyheptyl) 1,2-benzenedicarboxylate
• 2-{[(7-carboxyheptyl)oxy]carbonyl}benzoic acid
• 1,2-Benzenedicarboxylic acid, mono(7-carboxyheptyl) ester
• 2-(((7-Carboxyheptyl)oxy)carbonyl)benzoic acid
• Mono-7-carboxyheptylPhthalate
• mono(7-carboxyheptyl)phthalate
• 2-(7-carboxyheptoxycarbonyl)benzoic acid
• Q27225632
• Mono(7-carboxyheptyl) phthalate
• 856869-57-3
• DTXSID801256438
• CHEBI:132739
• 1,2-benzenedicarboxylic acid, mono-7-carboxyheptyl ester
• Mono-7-carboxyheptyl phthalate; 2-{[(7-carboxyheptyl)oxy]carbonyl}benzoic acid; 1,2-benzenedicarboxylic acid, mono-7-carboxyheptyl ester

• Inchi： InChI=1S/C16H20O6/c17-14(18)10-4-2-1-3-7-11-22-16(21)13-9-6-5-8-12(13)15(19)20/h5-6,8-9H,1-4,7,10-11H2,(H,17,18)(H,19,20)
• InChI Key： MVSRWFURCUZTAM-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)O)C(=O)OCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 308.12598835g/mol
• Monoisotopic Mass: 308.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 101Ų

Additional information on Mono-7-carboxyheptyl Phthalate

Introduction to Mono-7-carboxyheptyl Phthalate (CAS No. 856869-57-3)

Mono-7-carboxyheptyl Phthalate, a compound with the chemical identifier CAS No. 856869-57-3, is a specialized phthalate derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural properties, exhibits potential applications in various scientific domains, particularly in the development of novel materials and bioactive molecules.

The molecular structure of Mono-7-carboxyheptyl Phthalate consists of a phthalate core substituted with a carboxyheptyl group. This modification imparts distinct physicochemical properties to the compound, making it suitable for use in diverse formulations. The presence of the carboxyheptyl moiety enhances its solubility and reactivity, which are critical factors in pharmaceutical applications.

In recent years, there has been a growing interest in phthalate derivatives due to their versatile functionalities. Mono-7-carboxyheptyl Phthalate stands out among these derivatives due to its specific substitution pattern, which influences its interaction with biological systems. This compound has been explored in various research studies aimed at developing new therapeutic agents and advanced materials.

One of the most compelling aspects of Mono-7-carboxyheptyl Phthalate is its potential role in drug development. The compound's ability to undergo selective modifications allows it to serve as a precursor for synthesizing more complex molecules. This flexibility makes it an attractive candidate for use in medicinal chemistry, where precise molecular design is essential for achieving desired pharmacological effects.

Recent studies have highlighted the importance of phthalate derivatives in the development of novel biomaterials. The unique properties of Mono-7-carboxyheptyl Phthalate, such as its thermal stability and chemical reactivity, make it suitable for applications in polymer science and nanotechnology. These advancements underscore the compound's significance in both academic research and industrial applications.

The pharmaceutical industry has shown particular interest in exploring the therapeutic potential of Mono-7-carboxyheptyl Phthalate. Researchers have investigated its interactions with biological targets, aiming to develop new drugs that leverage its structural advantages. Preliminary findings suggest that this compound may have applications in treating various conditions by modulating specific biological pathways.

Furthermore, the environmental impact of phthalates has been a subject of extensive research. While traditional phthalates have raised concerns due to their persistence and potential toxicity, newer derivatives like Mono-7-carboxyheptyl Phthalate are being designed with improved environmental profiles. This shift towards more sustainable alternatives aligns with global efforts to minimize the ecological footprint of chemical products.

The synthesis and characterization of Mono-7-carboxyheptyl Phthalate have been refined through advanced chemical methodologies. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to obtain detailed insights into its molecular structure and behavior. These analytical tools are crucial for ensuring the purity and efficacy of the compound in various applications.

In conclusion, Mono-7-carboxyheptyl Phthalate (CAS No. 856869-57-3) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features and versatile functionalities make it a valuable asset for developing new materials and therapeutic agents. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in addressing challenges across multiple scientific disciplines.